4-(Ethoxymethyl)-3,5-dimethylisoxazole

• Molecular Formula: C8H13NO2
• Molecular Weight: 155.19 g/mol
• IUPAC Name: 4-(ethoxymethyl)-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C8H13NO2/c1-4-10-5-8-6(2)9-11-7(8)3/h4-5H2,1-3H3
• InChI Key: CUQYXTWHLWBKEZ-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=C(ON=C1C)C

Description

4-(Ethoxymethyl)-3,5-dimethylisoxazole is a substituted isoxazole derivative featuring a 3,5-dimethylisoxazole core with an ethoxymethyl group at the 4-position. Isoxazoles are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom, known for their stability and versatility in medicinal chemistry. The ethoxymethyl substituent introduces an ether moiety, which enhances lipophilicity and may influence pharmacokinetic properties such as metabolic stability and membrane permeability. This compound has gained attention in drug discovery, particularly as a bromodomain inhibitor, due to its ability to mimic acetylated lysine residues in epigenetic regulation .

Comparison with Similar Compounds

Structural and Functional Analogues

The 3,5-dimethylisoxazole scaffold is highly modular, enabling diverse substitutions at the 4-position. Below is a comparative analysis of key derivatives:

Table 1: Structural Comparison of 4-Substituted 3,5-Dimethylisoxazole Derivatives

Compound Name	Substituent at Position 4	Key Applications/Properties	References
4-(Ethoxymethyl)-3,5-dimethylisoxazole	Ethoxymethyl (-CH2-O-C2H5)	BET bromodomain inhibitors; anticancer activity
4-(Chloromethyl)-3,5-dimethylisoxazole	Chloromethyl (-CH2-Cl)	Synthetic intermediate for sulfonation/alkylation
3,5-Dimethylisoxazole-4-sulfonyl chloride	Sulfonyl chloride (-SO2Cl)	Precursor for sulfonamide derivatives
4-[(3,5-Dimethylisoxazol-4-yl)sulfonyl]cytisine	Sulfonyl-linked cytisine alkaloid	Neuroactive compound development
4-Arylazo-3,5-diaminoisoxazole	Arylazo (-N=N-Ar)	Synthesis of heterocyclic derivatives (e.g., pyrimidines)
4-(Isopropoxymethyl)-3,5-dimethylisoxazole	Isopropoxymethyl (-CH2-O-C3H7)	Similar bromodomain binding; altered lipophilicity

Bromodomain Inhibition

• 4-(Ethoxymethyl)-3,5-dimethylisoxazole Derivatives: Optimized derivatives (e.g., phenol and acetate variants) exhibit strong antiproliferative effects in MV4;11 leukemia cells via BET bromodomain inhibition. X-ray crystallography reveals critical hydrogen bonds with BRD4(1) residues (Asn140, Tyr97) and water-mediated interactions in the ZA channel .
• 4-(Chloromethyl) Analogues : Less studied for direct bioactivity but serve as intermediates for cytotoxic agents.

Physicochemical Properties

Table 2: Physicochemical Comparison

Property	4-(Ethoxymethyl)-3,5-dimethylisoxazole	4-(Chloromethyl)-3,5-dimethylisoxazole	4-(Isopropoxymethyl)-3,5-dimethylisoxazole
Molecular Formula	C8H13NO2	C6H8ClNO	C9H15NO2
Molecular Weight (g/mol)	155.20	145.59	169.22
Boiling Point (°C)	~235 (Predicted)	N/A	235.9 (Predicted)
Solubility	Moderate in organic solvents	Low polarity; soluble in DCM/THF	Similar to ethoxymethyl analogue
pKa	~-1.5 (Predicted)	~-0.8 (Predicted)	~-1.49 (Predicted)

• Ethoxymethyl vs.
• Chloromethyl Group : High reactivity enables further functionalization but may confer toxicity in biological systems .

Key Research Findings

• BET Inhibition : Ethoxymethyl derivatives show IC50 values <100 nM for BRD4(1), comparable to clinical candidates like OTX015 .
• Cytotoxicity Selectivity : Unlike chloromethyl or sulfonyl variants, ethoxymethyl derivatives exhibit selective toxicity in leukemia cells without general cytotoxicity .
• Electrolyte Stability : DMI (unsubstituted 3,5-dimethylisoxazole) demonstrates electrochemical stability in Li-FeS2 batteries, highlighting substituent-dependent applications .